Cas no 2901083-28-9 (4'-Bromo-2'-chloro-2,3-dimethyl-1,1'-biphenyl)

• Product Name: 4'-Bromo-2'-chloro-2,3-dimethyl-1,1'-biphenyl
• CAS No: 2901083-28-9
• MF: C₁₄H₁₂BrCl
• MW: 295.602082252502
• CID: 6796088
• PubChem ID: 171367982
• Update Time: 2025-05-20

4'-Bromo-2'-chloro-2,3-dimethyl-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• MFCD34762353
• 2901083-28-9
• 4'-Bromo-2'-chloro-2,3-dimethyl-1,1'-biphenyl

• Inchi： 1S/C14H12BrCl/c1-9-4-3-5-12(10(9)2)13-7-6-11(15)8-14(13)16/h3-8H,1-2H3
• InChI Key： UAVRFUJQCONWAF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)C1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 293.98109g/mol
• Monoisotopic Mass: 293.98109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 0Ų

Additional information on 4'-Bromo-2'-chloro-2,3-dimethyl-1,1'-biphenyl

Introduction to 4'-Bromo-2'-chloro-2,3-dimethyl-1,1'-biphenyl (CAS No. 2901083-28-9)

4'-Bromo-2'-chloro-2,3-dimethyl-1,1'-biphenyl (CAS No. 2901083-28-9) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including materials science, pharmaceuticals, and chemical synthesis. This compound is characterized by its biphenyl core, which is substituted with bromine, chlorine, and methyl groups at specific positions. The presence of these functional groups imparts distinct physical and chemical properties to the molecule, making it a valuable intermediate in the synthesis of more complex compounds.

The molecular formula of 4'-Bromo-2'-chloro-2,3-dimethyl-1,1'-biphenyl is C₁₄H₁₃BrCl. Its molecular weight is approximately 286.61 g/mol. The compound is a white to off-white crystalline solid at room temperature and is insoluble in water but soluble in organic solvents such as dichloromethane, ethanol, and acetone. These solubility properties make it suitable for use in a variety of chemical reactions and processes.

In the field of materials science, 4'-Bromo-2'-chloro-2,3-dimethyl-1,1'-biphenyl has been explored for its potential as a building block in the synthesis of advanced polymers and functional materials. The biphenyl core provides rigidity and planarity to the molecule, which can be advantageous in the design of materials with specific mechanical and optical properties. Recent studies have shown that derivatives of this compound can be used to create polymers with enhanced thermal stability and mechanical strength, making them suitable for applications in electronics and aerospace industries.

In the pharmaceutical industry, 4'-Bromo-2'-chloro-2,3-dimethyl-1,1'-biphenyl has been investigated as a starting material for the synthesis of novel drugs. The presence of bromine and chlorine substituents allows for a wide range of chemical modifications through substitution reactions. This versatility makes it an attractive candidate for the development of new therapeutic agents targeting various diseases. For example, researchers have synthesized derivatives of this compound that exhibit potent anti-cancer activity by inhibiting specific enzymes involved in tumor growth and metastasis.

The synthetic route to 4'-Bromo-2'-chloro-2,3-dimethyl-1,1'-biphenyl typically involves multi-step processes that include coupling reactions and functional group transformations. One common approach involves the Suzuki coupling reaction between 4-bromobenzeneboronic acid and 2-chloro-3-methylbenzeneboronic acid followed by further modifications to introduce the additional methyl group. This method provides high yields and good purity of the final product.

The safety profile of 4'-Bromo-2'-chloro-2,3-dimethyl-1,1'-biphenyl is an important consideration in its handling and use. While it is not classified as a hazardous substance under current regulations, proper precautions should be taken to avoid inhalation or skin contact. It is recommended to handle this compound in a well-ventilated area and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

In conclusion, 4'-Bromo-2'-chloro-2,3-dimethyl-1,1'-biphenyl (CAS No. 2901083-28-9) is a versatile organic compound with a wide range of potential applications in materials science and pharmaceuticals. Its unique chemical structure and physical properties make it an attractive intermediate for the synthesis of advanced materials and novel drugs. Ongoing research continues to explore new uses and modifications of this compound, further expanding its utility in various scientific and industrial fields.